Cas no 881040-57-9 (4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole)

4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole structure

881040-57-9 structure

Product Name:4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole

CAS No:881040-57-9

MF:C₈H₆BrNS₂

MW:260.173938274384

CID:3055965

PubChem ID:4715015

Update Time:2025-04-21

4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

- 4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole
- 881040-57-9
- BBL020672
- STK893362
- 4-(4-bromo-5-methylthiophen-2-yl)-1,3-thiazole
- NCGC00335652-01
- AKOS001476178
- AB01328267-02
- Inchi： 1S/C8H6BrNS2/c1-5-6(9)2-8(12-5)7-3-11-4-10-7/h2-4H,1H3
- InChI Key： OBLKELRJVZMTQG-UHFFFAOYSA-N
- SMILES： BrC1C=C(C2=CSC=N2)SC=1C

Computed Properties

Exact Mass: 258.91250Da
Monoisotopic Mass: 258.91250Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 69.4Å²

4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM313960-1g	4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole	881040-57-9	95%	1g	$381	2023-01-17
Chemenu	CM313960-1g	4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole	881040-57-9	95%	1g	$426	2021-08-18
TRC	B697790-100mg	4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole	881040-57-9		100mg	$ 121.00	2023-04-18
TRC	B697790-250mg	4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole	881040-57-9		250mg	$ 253.00	2023-04-18
TRC	B697790-500mg	4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole	881040-57-9		500mg	$ 374.00	2023-04-18
TRC	B697790-1g	4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole	881040-57-9		1g	$ 529.00	2023-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1644687-1g	4-(4-Bromo-5-methylthiophen-2-yl)thiazole	881040-57-9	98%	1g	￥5686.00	2024-04-27

4-(4-Bromo-5-methyl-2-thienyl)-1,3-thiazole Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

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